Cas no 2171759-22-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171759-22-9
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6585679
• PubChem ID: 165812707
• Update Time: 2025-10-31

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic acid
• EN300-1474690
• 2171759-22-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(thietan-3-yl)ethyl]carbamoyl}propanoic acid

• Inchi： 1S/C24H26N2O5S/c1-14(15-12-32-13-15)25-23(29)21(10-22(27)28)26-24(30)31-11-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： UJBOHBDWHBGJNB-UHFFFAOYSA-N
• SMILES： S1CC(C1)C(C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic Acid (CAS No. 2171759-22-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171759-22-9, exhibits a complex molecular structure that makes it a subject of intense research interest. The presence of multiple functional groups, including fluoren-9-yl and thietan-3-yl, contributes to its unique chemical properties and potential biological activities.

The molecular backbone of this compound consists of a propanoic acid moiety, which is further modified by the attachment of two distinct carbamoyl groups. One of these groups is derived from the fluoren-9-ylmethoxycarbonyl moiety, while the other is linked to a thietan-3-yl ethyl group. This structural complexity suggests that the compound may exhibit a wide range of interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based scaffolds due to their favorable pharmacokinetic properties and ability to interact with biological macromolecules. The fluorene ring, in particular, is known for its rigidity and hydrophobicity, which can enhance binding affinity and stability in drug candidates. The incorporation of the methoxycarbonyl group further enhances the compound's potential as a pharmacophore by providing a site for hydrogen bonding and other non-covalent interactions.

The second functional group, the thietan-3-yl ethylcarbamoyl moiety, adds another layer of complexity to the molecule. Thietanes are sulfur-containing heterocycles that have been shown to exhibit various biological activities, including anti-inflammatory and antimicrobial properties. The presence of this group in the compound suggests that it may possess unique pharmacological effects that could be exploited for therapeutic applications.

Recent studies have begun to explore the potential applications of this compound in the treatment of various diseases. For instance, researchers have investigated its interactions with enzymes and receptors involved in cancer progression. The propanoic acid moiety, combined with the fluorene and thietan derivatives, may provide a scaffold for developing inhibitors targeting key enzymes such as kinases and proteases. Preliminary computational studies suggest that this compound could exhibit inhibitory activity against several cancer-related pathways.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as solid-phase peptide synthesis and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various fragments of this compound into a coherent whole.

In terms of biological evaluation, researchers are employing high-throughput screening methods to assess the activity of this compound against a wide range of targets. These screens help identify potential therapeutic applications and guide further optimization efforts. Additionally, structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to elucidate how the compound interacts with its biological targets at the molecular level.

The development of novel pharmaceuticals often involves iterative cycles of synthesis, testing, and optimization. In the case of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-yl)ethylcarbamoyl}propanoic acid, ongoing research aims to refine its chemical structure to enhance its potency, selectivity, and pharmacokinetic properties. By modifying key functional groups or introducing new ones, scientists hope to develop more effective drug candidates that can address unmet medical needs.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are being used extensively to predict how this compound will behave in different biological environments. These predictions help guide experimental efforts and reduce the time required to identify promising candidates for further development. Additionally, machine learning algorithms are being trained on large datasets of known drug compounds to identify patterns that could predict the activity of new molecules like this one.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thietan-3-y)ethylcarbamoyl}propanoic acid (CAS No. 2171759-22-9) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activity and mechanisms of action, this compound is poised to play an important role in the development of next-generation drugs.